![molecular formula C23H19N3O5 B4173144 N-dibenzo[b,d]furan-3-yl-4-(4-morpholinyl)-3-nitrobenzamide](/img/structure/B4173144.png)
N-dibenzo[b,d]furan-3-yl-4-(4-morpholinyl)-3-nitrobenzamide
Overview
Description
N-dibenzo[b,d]furan-3-yl-4-(4-morpholinyl)-3-nitrobenzamide is a chemical compound that has shown promising results in scientific research. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of N-dibenzo[b,d]furan-3-yl-4-(4-morpholinyl)-3-nitrobenzamide involves the inhibition of the NF-κB pathway, which is a key signaling pathway that regulates inflammation and cell survival. By inhibiting this pathway, N-dibenzo[b,d]furan-3-yl-4-(4-morpholinyl)-3-nitrobenzamide can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-dibenzo[b,d]furan-3-yl-4-(4-morpholinyl)-3-nitrobenzamide has been shown to have several biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit angiogenesis and metastasis. Additionally, it has been found to have antioxidant properties and can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-dibenzo[b,d]furan-3-yl-4-(4-morpholinyl)-3-nitrobenzamide in lab experiments is its specificity towards the NF-κB pathway. This makes it a useful tool for studying the role of this pathway in various biological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the research on N-dibenzo[b,d]furan-3-yl-4-(4-morpholinyl)-3-nitrobenzamide. One area of interest is the development of more specific and potent inhibitors of the NF-κB pathway. Additionally, the use of N-dibenzo[b,d]furan-3-yl-4-(4-morpholinyl)-3-nitrobenzamide in combination with other anti-cancer drugs is an area of active research. Finally, the potential use of this compound in the treatment of other diseases, such as inflammatory disorders, is also an area of interest.
Conclusion:
In conclusion, N-dibenzo[b,d]furan-3-yl-4-(4-morpholinyl)-3-nitrobenzamide is a promising compound that has shown potential in scientific research. Its specificity towards the NF-κB pathway makes it a useful tool for studying the role of this pathway in various biological processes. While there are limitations to its use, the potential future directions for research on this compound are numerous and exciting.
Scientific Research Applications
N-dibenzo[b,d]furan-3-yl-4-(4-morpholinyl)-3-nitrobenzamide has been extensively studied for its potential applications in scientific research. It has been found to have anti-inflammatory and anti-cancer properties. In particular, it has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia.
properties
IUPAC Name |
N-dibenzofuran-3-yl-4-morpholin-4-yl-3-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O5/c27-23(15-5-8-19(20(13-15)26(28)29)25-9-11-30-12-10-25)24-16-6-7-18-17-3-1-2-4-21(17)31-22(18)14-16/h1-8,13-14H,9-12H2,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNXNUEWJLAVTBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=C(C=C2)C(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5O4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.